3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol

• IUPAC Name: 3-ethyl-6-piperidin-1-ylhex-4-yn-3-ol
• InChI: InChI=1S/C13H23NO/c1-3-13(15,4-2)9-8-12-14-10-6-5-7-11-14/h15H,3-7,10-12H2,1-2H3
• InChI Key: CWLHFLKRKJLNOA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C#CCN1CCCCC1)O
• Molecular Formula: C13H23NO
• Molecular Weight: 209.33 g/mol

Description

3-Ethyl-6-(1-piperidinyl)-4-hexyn-3-ol is a structurally complex organic compound featuring a hexynol backbone modified with an ethyl group at position 3 and a piperidinyl substituent at position 4. The molecule integrates three key functional groups: a terminal alkyne, a tertiary alcohol, and a piperidine-derived amine (Figure 1).

Comparison with Similar Compounds

Key Structural Features :

• Hexynol backbone: Provides rigidity and reactivity via the alkyne group.
• Piperidinyl group : Introduces basicity and hydrogen-bonding capacity, critical for interactions with biological targets.

Comparison with Similar Compounds

The compound’s structural and functional attributes are compared below with three categories of analogs: parent alcohols , piperidine-containing inhibitors , and heterocyclic derivatives .

2.1 Parent Alcohol: 4-Hexyn-3-ol

4-Hexyn-3-ol (C₆H₁₀O) serves as the foundational structure for the target compound. Key differences include:

• Functional Groups : Lacks the ethyl and piperidinyl substituents.
• Applications : Primarily used as a solvent or reactant in organic synthesis due to its volatility and polar alkyne-alcohol structure .
• Hypothesized Modifications : The addition of ethyl and piperidinyl groups in 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol likely enhances its stability and bioactivity, making it more suitable for pharmacological studies compared to the parent alcohol.

2.2 Piperidine-Containing Inhibitors

Piperidine is a common pharmacophore in drug design. Examples from include:

• FIPI (N-[2-[4-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)-1-piperidinyl]ethyl]-5-fluoro-1H-indole-2-carboxamide) : A phospholipase D inhibitor with a benzimidazolone core.
• NCDOB and NFOT : Feature extended aromatic systems and carboxamide linkages.

Comparison Table :

Compound	Key Substituents	Functional Groups	Biological Role	Reference
3-Ethyl-6-(1-piperidinyl)-4-hexyn-3-ol	Ethyl, piperidinyl, hexynol	Alcohol, alkyne, amine	Hypothesized enzyme modulation	–
FIPI	Benzimidazolone, indole	Amide, aromatic	Phospholipase D inhibition
4-Hexyn-3-ol	None	Alcohol, alkyne	Solvent/reactant

Key Differences :

• Functional Complexity : FIPI and NFOT include aromatic and amide groups absent in the target compound, which may confer higher target specificity.
• Hydrogen Bonding : The hydroxyl group in 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol could enable stronger hydrogen-bonding networks compared to FIPI, influencing solubility and crystal packing .

2.3 Heterocyclic Derivatives

The triazolothiadiazine derivative in (3-ethyl-6-(4-fluorophenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine) shares an ethyl substituent but differs significantly in core structure:

• Heterocyclic Core: The triazolothiadiazine ring system contrasts with the hexynol backbone, likely altering electronic properties and bioavailability.
• Fluorophenyl Group : Enhances metabolic stability compared to the piperidinyl group in the target compound.

Research Implications and Limitations

• Crystallography : The SHELX suite () could resolve hydrogen-bonding patterns in 3-ethyl-6-(1-piperidinyl)-4-hexyn-3-ol, aiding in understanding its solid-state behavior .
• Data Gaps: Limited direct evidence on the target compound necessitates reliance on structural analogies and chemical principles.